Cas no 1217684-62-2 (D-(3,4,5-Trifluorophenyl)-alanine)

• Product Name: D-(3,4,5-Trifluorophenyl)-alanine
• CAS No: 1217684-62-2
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD03428423
• CID: 2156760
• PubChem ID: 7023407
• Update Time: 2025-10-28

D-(3,4,5-Trifluorophenyl)-alanine Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trifluoro-d-phenylalanine hydrochloride
• D-(3,4,5-Trifluorophenyl)-alanine
• (R)-2-Amino-3-(3,4,5-trifluorophenyl)propanoic acid
• 3,4,5-Trifluoro-D-Phenylalanine
• 1217684-62-2
• AS-38510
• AKOS017338680
• DTXSID70427508
• (r)-2-amino-3-(3,4,5-trifluorophenyl)propionic acid
• A921767
• (r)-2-amino-3-(3,4,5-trifluoro-phenyl)-propionic acid
• (R)-2-Amino-3-(3,4,5-trifluorophenyl)propanoicacid
• SCHEMBL2130333
• CS-0170901
• h-d-phe(f)3-oh
• MFCD03428423
• h-d-phe(3,4,5-f3)-oh
• (2R)-2-amino-3-(3,4,5-trifluorophenyl)propanoic acid

• MDL： MFCD03428423
• Inchi： 1S/C9H8F3NO2/c10-5-1-4(2-6(11)8(5)12)3-7(13)9(14)15/h1-2,7H,3,13H2,(H,14,15)/t7-/m1/s1
• InChI Key： SFKCVRLOYOHGFK-SSDOTTSWSA-N
• SMILES： FC1C(=C(C=C(C=1)C[C@H](C(=O)O)N)F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid

D-(3,4,5-Trifluorophenyl)-alanine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-(3,4,5-Trifluorophenyl)-alanine

Research Brief on D-(3,4,5-Trifluorophenyl)-alanine (CAS: 1217684-62-2) in Chemical Biology and Pharmaceutical Applications

D-(3,4,5-Trifluorophenyl)-alanine (CAS: 1217684-62-2) is a fluorinated amino acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylphenyl side chain, exhibits unique physicochemical properties that make it a valuable building block for drug design and protein engineering. Recent studies have explored its role in modulating protein-protein interactions, enhancing metabolic stability, and improving pharmacokinetic profiles of peptide-based therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the incorporation of D-(3,4,5-Trifluorophenyl)-alanine into peptide inhibitors targeting protein tyrosine phosphatases (PTPs). The researchers found that the fluorinated side chain significantly enhanced binding affinity through favorable hydrophobic interactions and fluorine-specific contacts with the target proteins. The compound's unique stereochemistry and fluorination pattern contributed to improved selectivity against off-target PTPs, addressing a major challenge in developing therapeutic PTP inhibitors.

In the field of positron emission tomography (PET) tracer development, D-(3,4,5-Trifluorophenyl)-alanine has shown promise as a precursor for fluorine-18 labeled amino acids. A recent preclinical study demonstrated that radiolabeled analogs of this compound exhibited excellent blood-brain barrier penetration and tumor uptake in glioblastoma models, suggesting potential applications in neuro-oncology imaging. The trifluorophenyl moiety was found to provide optimal lipophilicity for brain penetration while maintaining sufficient solubility for pharmaceutical formulation.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient production of D-(3,4,5-Trifluorophenyl)-alanine and its derivatives. A 2024 report in Organic Process Research & Development described a biocatalytic route using engineered aminotransferases that achieved >99% enantiomeric excess and 85% isolated yield, representing a significant improvement over traditional resolution methods. This advancement addresses previous challenges in large-scale production of this non-natural amino acid.

The compound's applications extend to materials science, where it has been incorporated into fluorinated peptidomimetics for surface modification. Recent work has shown that polymers containing D-(3,4,5-Trifluorophenyl)-alanine exhibit enhanced resistance to protein fouling and improved biocompatibility, making them attractive candidates for medical device coatings. These findings were published in ACS Applied Materials & Interfaces in early 2024.

Future research directions for D-(3,4,5-Trifluorophenyl)-alanine include exploration of its potential in targeted drug delivery systems, where its fluorinated aromatic ring could serve as a recognition element for supramolecular carriers. Additionally, computational studies are underway to better understand the conformational effects of this non-natural amino acid when incorporated into various peptide scaffolds, which could inform rational design of next-generation therapeutics.